Cas no 681473-87-0 (2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-4,6-dimethyl- (9CI))

2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-4,6-dimethyl- (9CI) structure
681473-87-0 structure
Product Name:2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-4,6-dimethyl- (9CI)
CAS No:681473-87-0
MF:C9H13NO2
MW:167.205022573471
CID:969165
PubChem ID:2751319
Update Time:2025-04-19

2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-4,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-4,6-dimethyl- (9CI)
    • 5-acetyl-4,6-dimethyl-3,4-dihydro-1H-pyridin-2-one
    • AG-G-60449
    • DTXSID60372831
    • 681473-87-0
    • AKOS004906513
    • DB-280426
    • 2(1H)-PYRIDINONE, 5-ACETYL-3,4-DIHYDRO-4,6-DIMETHYL-
    • Inchi: 1S/C9H13NO2/c1-5-4-8(12)10-6(2)9(5)7(3)11/h5H,4H2,1-3H3,(H,10,12)
    • InChI Key: VVANQWJYGBUQQP-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)C(C(C)=O)=C(C)N1

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.2Ų
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